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Compound of Interest

Compound Name: Chlorphenesin, (R)-

Cat. No.: B1230994 Get Quote

A Note to the Researcher: Extensive literature searches for specific data on the antifungal

properties of the (R)-enantiomer of Chlorphenesin have yielded limited results. The majority of

available information pertains to Chlorphenesin as a racemic mixture and its established use as

a broad-spectrum preservative in the cosmetics industry.[1][2][3][4][5] This document,

therefore, serves as a foundational guide for researchers interested in exploring the potential of

(R)-Chlorphenesin as an antifungal agent. It outlines the current knowledge gaps and provides

standardized protocols and conceptual frameworks to initiate and guide future research in this

area.

Introduction to Chlorphenesin
Chlorphenesin is a synthetic compound with known antibacterial and antifungal properties.[3][4]

It is widely utilized as a preservative in cosmetic and personal care products to prevent

microbial growth and extend shelf life.[1][2] While its efficacy as a broad-spectrum antimicrobial

is acknowledged, detailed studies focusing on the specific antifungal mechanism of action, the

activity of its individual enantiomers, and its potential for synergistic interactions with

established antifungal drugs are not readily available in the public domain. The mechanism of

action of chlorphenesin is not well-defined.[3]
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The application of (R)-Chlorphenesin in dedicated antifungal research presents several

opportunities for novel investigation. Key areas where data is currently lacking include:

Enantiomer-Specific Antifungal Activity: The differential antifungal efficacy of (R)-

Chlorphenesin versus (S)-Chlorphenesin and the racemic mixture has not been

characterized.

Quantitative Antifungal Potency: Minimum Inhibitory Concentration (MIC) and Minimum

Fungicidal Concentration (MFC) values for (R)-Chlorphenesin against a comprehensive

panel of clinically relevant fungi (e.g., Candida spp., Aspergillus spp.) are not available.

Mechanism of Action: The specific cellular targets and molecular pathways through which

(R)-Chlorphenesin may exert its antifungal effects are unknown.

Synergistic Interactions: The potential for (R)-Chlorphenesin to enhance the efficacy of

existing antifungal drugs, such as azoles or polyenes, has not been explored.

Proposed Research Workflow
Researchers investigating the antifungal potential of (R)-Chlorphenesin can adopt a systematic

approach, beginning with initial screening and progressing to more detailed mechanistic

studies.
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Phase 1: Initial Screening Phase 2: Synergy and Safety Phase 3: Mechanism of Action Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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